Cas no 2096996-90-4 (1-(5-Chloro-2-methoxyphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-(5-Chloro-2-methoxyphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 2096996-90-4
• MF: C₂₀H₂₄BClN₂O₄
• MW: 402.679564476013
• MDL: MFCD20231473
• CID: 4638324
• Update Time: 2023-08-10

1-(5-Chloro-2-methoxyphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methoxyphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(5-Chloro-2-methoxyphenyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 1-(5-CHLORO-2-METHOXYPHENYL)-3-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• C20H24BClN2O4
• W2848

• MDL： MFCD20231473
• Inchi： 1S/C20H24BClN2O4/c1-19(2)20(3,4)28-21(27-19)13-7-6-8-15(11-13)23-18(25)24-16-12-14(22)9-10-17(16)26-5/h6-12H,1-5H3,(H2,23,24,25)
• InChI Key： BUTHGPLEFQCRJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• Topological Polar Surface Area: 68.8